Cas no 1805693-51-9 (2-(2-Carboxyethyl)-6-methylphenylacetic acid)

• Product Name: 2-(2-Carboxyethyl)-6-methylphenylacetic acid
• CAS No: 1805693-51-9
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 5008388
• Update Time: 2025-06-07

2-(2-Carboxyethyl)-6-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Carboxyethyl)-6-methylphenylacetic acid

• Inchi： 1S/C12H14O4/c1-8-3-2-4-9(5-6-11(13)14)10(8)7-12(15)16/h2-4H,5-7H2,1H3,(H,13,14)(H,15,16)
• InChI Key： JDGOYDZYZZBOIS-UHFFFAOYSA-N
• SMILES： OC(CC1C(C)=CC=CC=1CCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 262
• XLogP3: 1.5
• Topological Polar Surface Area: 74.6

Additional information on 2-(2-Carboxyethyl)-6-methylphenylacetic acid

Introduction to 2-(2-Carboxyethyl)-6-methylphenylacetic Acid (CAS No. 1805693-51-9)

2-(2-Carboxyethyl)-6-methylphenylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805693-51-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of phenylacetic acids, a group of molecules known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including its carboxyethyl and methyl substituents, contribute to its distinct chemical properties and biological interactions, making it a subject of intense study in modern medicinal chemistry.

The molecular structure of 2-(2-Carboxyethyl)-6-methylphenylacetic acid consists of a phenyl ring substituted with a carboxyethyl group at the 2-position and a methyl group at the 6-position. This arrangement imparts specific electronic and steric properties to the molecule, influencing its reactivity and interactions with biological targets. The presence of the carboxyethyl side chain enhances the compound's solubility in polar solvents, while the methyl group at the 6-position modulates its binding affinity and metabolic stability.

In recent years, there has been growing interest in phenylacetic acid derivatives due to their role as intermediates in the synthesis of various bioactive molecules. 2-(2-Carboxyethyl)-6-methylphenylacetic acid has been explored as a potential precursor in the development of novel drugs targeting neurological disorders, inflammatory conditions, and metabolic diseases. Its structural motif is reminiscent of several known pharmacophores that exhibit significant therapeutic efficacy.

One of the most compelling aspects of 2-(2-Carboxyethyl)-6-methylphenylacetic acid is its potential as a scaffold for drug design. Researchers have leveraged its structural framework to develop analogs with enhanced pharmacological properties. For instance, modifications to the carboxyethyl group have been investigated to improve bioavailability and reduce off-target effects. Similarly, variations in the position and nature of substituents on the phenyl ring have been explored to optimize binding interactions with specific enzymes or receptors.

The compound's relevance is further underscored by its application in preclinical studies investigating its effects on key biological pathways. Preliminary research suggests that derivatives of 2-(2-Carboxyethyl)-6-methylphenylacetic acid may modulate neurotransmitter release and receptor activity, making them promising candidates for treating conditions such as depression, anxiety, and neurodegenerative diseases. Additionally, its ability to interact with inflammatory pathways has positioned it as a candidate for developing anti-inflammatory therapies.

Advances in computational chemistry have also played a crucial role in understanding the behavior of 2-(2-Carboxyethyl)-6-methylphenylacetic acid. Molecular modeling studies have provided insights into its binding modes with biological targets, helping researchers design more effective derivatives. These computational approaches are complemented by experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which have been instrumental in elucidating its three-dimensional structure and dynamics.

The synthesis of 2-(2-Carboxyethyl)-6-methylphenylacetic acid presents unique challenges due to its complex structural features. However, recent advancements in synthetic methodologies have made it more accessible for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have enabled chemists to construct this molecule with high precision and yield. These improvements are crucial for scaling up production and facilitating further exploration of its applications.

In conclusion, 2-(2-Carboxyethyl)-6-methylphenylacetic acid (CAS No. 1805693-51-9) represents a significant compound in pharmaceutical research due to its structural complexity and potential therapeutic applications. Its role as a scaffold for drug design, along with its interactions with key biological pathways, positions it as a valuable asset in the quest for novel treatments for various diseases. As research continues to uncover new insights into its properties and applications, this compound is likely to remain at the forefront of medicinal chemistry innovation.